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This technical support center provides researchers, scientists, and drug development

professionals with essential information for overcoming the challenges associated with the

aqueous instability of Thespone (Telaglenastat, CB-839). The following troubleshooting guides,

FAQs, and protocols are designed to ensure reliable and reproducible experimental results.

Frequently Asked Questions (FAQs)
Q1: What is Thespone (Telaglenastat, CB-839)? A1: Thespone, also known as Telaglenastat

or CB-839, is a potent, selective, and orally bioavailable inhibitor of the mitochondrial enzyme

glutaminase 1 (GLS1).[1] It blocks the conversion of glutamine to glutamate, a critical step in

the metabolic pathway known as glutaminolysis.[2] By disrupting this pathway, Thespone
impairs the proliferation and survival of cancer cells that are highly dependent on glutamine for

energy and biosynthesis.[3][4]

Q2: Why is Thespone considered unstable in aqueous solutions? A2: The primary challenge

with Thespone in aqueous solutions is its poor solubility rather than chemical degradation.[1] It

is a lipophilic molecule that is sparingly soluble or insoluble in aqueous buffers.[5][6] When a

concentrated stock solution (typically in DMSO) is diluted into an aqueous medium like cell

culture media or phosphate-buffered saline (PBS), the compound can precipitate if its solubility
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limit is exceeded.[1][6] It is not recommended to store Thespone in aqueous solutions for more

than a day.[1][6]

Q3: What is the recommended solvent for preparing Thespone stock solutions? A3: Dimethyl

sulfoxide (DMSO) is the universally recommended solvent for preparing concentrated stock

solutions of Thespone.[1][2] The compound is highly soluble in DMSO, with concentrations of

100 mg/mL or higher being achievable.[7] It is critical to use anhydrous, high-purity DMSO, as

the solvent is hygroscopic and absorbed moisture can reduce Thespone's solubility.[1][7]

Q4: How should I store Thespone? A4: As a crystalline solid, Thespone is stable for years

when stored at -20°C.[6] Concentrated stock solutions in DMSO should be aliquoted to avoid

repeated freeze-thaw cycles and can be stored at -80°C for up to a year or at -20°C for up to

one month.[7][8] As mentioned, aqueous working solutions are not stable and should be

prepared fresh immediately before each experiment.[1]

Q5: What is the mechanism of action for Thespone? A5: Thespone is a non-competitive,

allosteric inhibitor of glutaminase 1 (GLS1), targeting both the KGA and GAC splice variants.[1]

[9] By inhibiting GLS1, it blocks the first step in glutaminolysis, which is the conversion of

glutamine into glutamate.[10] This action deprives cancer cells of a key fuel for the Tricarboxylic

Acid (TCA) cycle and the synthesis of other essential molecules, thereby leading to reduced

cell proliferation.[2][11]
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Caption: Thespone (CB-839) inhibits GLS1, blocking glutamine conversion.
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Issue Possible Cause(s) Recommended Solution(s)

Precipitation upon dilution into

aqueous medium.

1. Concentration Exceeds

Solubility: The final

concentration in the aqueous

medium is too high.[1]2.

Improper Dilution: Adding a

small volume of highly

concentrated DMSO stock

directly into a large volume of

aqueous buffer causes

localized supersaturation,

leading to the compound

"crashing out".[1][2]

1. Reduce Final Concentration:

Check the solubility limits (see

data tables below) and ensure

your working concentration is

achievable.2. Use Serial

Dilution: First, prepare an

intermediate dilution of the

DMSO stock in a smaller

volume of the aqueous

medium. Mix thoroughly to

ensure it is fully dissolved

before adding it to the final,

larger volume.[2]

Cloudy or hazy working

solution.

1. Temperature Fluctuation:

Solubility can decrease if the

temperature of the medium

drops.[1]2. Interaction with

Media Components: Certain

salts or proteins in complex

media may reduce solubility

over time.

1. Maintain Constant

Temperature: Ensure all

solutions are kept at the

appropriate experimental

temperature (e.g., 37°C for cell

culture).[1]2. Prepare Fresh:

Make the working solution

immediately before adding it to

your experimental setup to

minimize interaction time.
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Inconsistent experimental

results.

1. Inaccurate Stock

Concentration: Thespone

powder may not have fully

dissolved in DMSO, or the

DMSO may have absorbed

water.[7]2. Degradation of

Working Solution: Using an

aqueous working solution that

was not prepared fresh for

each experiment.[6]

1. Ensure Complete

Dissolution: When preparing

the DMSO stock, vortex

thoroughly and use sonication

if necessary to ensure all solid

is dissolved.[5] Always use

fresh, anhydrous DMSO.[7]2.

Always Prepare Fresh: Discard

any unused aqueous dilutions.

Prepare a new working

solution from the DMSO stock

for every experiment.[1]

Cell toxicity observed in

vehicle control.

1. High Final DMSO

Concentration: The final

concentration of DMSO in the

cell culture medium is too high.

1. Minimize DMSO: Keep the

final concentration of DMSO in

the culture medium below

0.5%, and ideally below 0.1%,

to prevent solvent-induced

cytotoxicity.[1][2] Always

include a vehicle control with

the same final DMSO

concentration in your

experiments.[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Thespone Stock
Solution in DMSO
This protocol details the standard procedure for preparing a concentrated stock solution for in

vitro use.

Materials:

Thespone (CB-839) crystalline solid (MW: 571.58 g/mol )

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)[2]
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Vortex mixer

Sonicator (optional)[5]

Sterile microcentrifuge tubes or cryovials

Procedure:

Equilibrate: Allow the vial of solid Thespone and the anhydrous DMSO to reach room

temperature before opening to prevent moisture condensation.[2]

Weigh: Accurately weigh the desired amount of Thespone powder in a sterile tube. For

example, to prepare 1 mL of a 10 mM solution, weigh 5.72 mg.[2]

Dissolve: Add the appropriate volume of anhydrous DMSO to the powder.

Mix: Vortex the solution vigorously until the solid is completely dissolved. If dissolution is

slow, sonication is recommended to facilitate the process.[5]

Store: Aliquot the stock solution into single-use volumes in sterile cryovials to avoid repeated

freeze-thaw cycles. Store at -80°C for long-term stability (up to 1 year).[7][8]

Protocol 2: Preparation of a Working Solution for In Vitro
Cell-Based Assays
This protocol describes the serial dilution method to prevent precipitation when preparing

aqueous working solutions.
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in fresh DMSO (e.g., 1 mM)

3. Dilute intermediate solution
into final aqueous medium
(e.g., cell culture medium)

4. Mix thoroughly Prepare vehicle control
(same final DMSO %)

5. Use immediately in experiment
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Caption: Workflow for preparing Thespone working solutions for cell assays.[2]

Protocol 3: Preparation of a Formulation for In Vivo
Animal Studies
Due to its poor aqueous solubility, Thespone requires a specific formulation for oral

administration in animal models. The following is a commonly cited suspension formulation.

Materials:
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Thespone (CB-839) powder

DMSO

PEG300 (Polyethylene glycol 300)

Tween 80 (Polysorbate 80)

Saline (0.9% NaCl) or ddH₂O

Procedure (for a 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline formulation):[5]

Dissolve Thespone: Weigh the required amount of Thespone and dissolve it completely in

DMSO.

Add PEG300: Add PEG300 to the DMSO solution and mix thoroughly until the solution is

clear.

Add Tween 80: Add Tween 80 to the mixture and mix again until clear.

Add Saline: Slowly add the saline to the mixture while vortexing or stirring to form a stable

suspension. The final mixture should be used immediately for optimal results.[7]

Reference Data
Table 1: Physicochemical Properties of Thespone (CB-839)

Property Value Reference(s)

Molecular Formula C₂₆H₂₄F₃N₇O₃S [3][6]

Molecular Weight 571.58 g/mol

Appearance Crystalline solid [6]

Purity (HPLC) ≥98%

Table 2: Solubility Data for Thespone (CB-839)
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Solvent / System Maximum Concentration Reference(s)

DMSO ~121.3 mg/mL (212.2 mM) [5]

Dimethyl Formamide ~10 mg/mL [6]

Water Insoluble [7]

Ethanol Insoluble [7]

1:2 DMSO:PBS (pH 7.2) ~0.33 mg/mL [6]

In Vivo Formulation¹ 9.3 mg/mL (16.27 mM) [5]

¹Formulation: 10% DMSO +

40% PEG300 + 5% Tween 80

+ 45% Saline

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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